Cas no 1361574-54-0 (3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine
• CAS No: 1361574-54-0
• MF: C₁₇H₆Cl₆N₂O₂
• MW: 482.959738254547
• CID: 4968456
• Update Time: 2025-06-09

3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine

• Inchi： 1S/C17H6Cl6N2O2/c18-11-2-7(3-12(19)15(11)22)9-1-10(17(24-6-9)25(26)27)8-4-13(20)16(23)14(21)5-8/h1-6H
• InChI Key： UCBXKZDUWMBZHO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C([N+](=O)[O-])=NC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 8
• Topological Polar Surface Area: 58.7

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine

Research Brief on 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine (CAS: 1361574-54-0)

The compound 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine (CAS: 1361574-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine as a promising scaffold for drug development. Its nitro-pyridine core, combined with trichlorophenyl substituents, confers distinct electronic and steric properties that enhance its interaction with biological targets. Computational modeling and in vitro assays suggest that this compound exhibits high affinity for enzymes involved in inflammatory pathways, positioning it as a potential candidate for anti-inflammatory therapeutics.

One of the key advancements in the synthesis of 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine involves a multi-step catalytic process that optimizes yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trichlorophenyl groups, followed by nitration of the pyridine ring. This method has been refined to achieve scalability, addressing previous challenges related to byproduct formation and low yields.

In terms of biological activity, preliminary studies indicate that this compound demonstrates potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Mechanistic studies reveal that the nitro group plays a critical role in hydrogen bonding with key residues in the COX-2 active site, while the trichlorophenyl moieties contribute to hydrophobic interactions. These findings are supported by X-ray crystallography data, which provide atomic-level insights into the binding mode.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine. Issues such as metabolic stability and oral bioavailability are currently under investigation. Recent efforts have focused on structural modifications, including the introduction of fluorine atoms to enhance metabolic resistance without compromising activity.

In conclusion, 3,5-Bis(3,4,5-trichlorophenyl)-2-nitropyridine represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural features and biological activity underscore its potential as a lead compound for further development. Future research directions may include in vivo efficacy studies and the exploration of additional therapeutic targets, such as kinases or ion channels.